Cas no 19686-49-8 ((2-nitrophenyl) Propanoate)

• Product Name: (2-nitrophenyl) Propanoate
• CAS No: 19686-49-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 1388585
• PubChem ID: 254505
• Update Time: 2025-04-20

(2-nitrophenyl) Propanoate Chemical and Physical Properties

Names and Identifiers

• (2-nitrophenyl) Propanoate
• SureCN2541075
• propionic acid-(2-nitro-phenyl ester)
• NCIOpen2_000715
• CTK0H7114
• AC1Q61OC
• (2-Nitro-phenyl)-propionat
• 2-NITROPHENYL PROPIONATE
• Methyl o-nitrophenyl acetate
• AC1L5QDA
• NSC78899
• Propionsaeure-(2-nitro-phenylester)
• 2-nitrophenyl propanoate
• methyl 2-nitrophenyl acetate
• 2-Nitro-1-propionyloxy-benzol
• SureCN2541075; propionic acid-(2-nitro-phenyl ester); NCIOpen2_000715; CTK0H7114; AC1Q61OC; (2-Nitro-phenyl)-propionat; 2-NITROPHENYL PROPIONATE; Methyl o-nitrophenyl acetate; AC1L5QDA; NSC78899; Propionsaeure-(2-nitro-phenylester); 2-nitrophenyl propanoate; methyl 2-nitrophenyl acetate; 2-Nitro-1-propionyloxy-benzol;
• 19686-49-8
• DTXSID50291880
• SCHEMBL2541075
• NSC-78899
• nitrophenyl propionate

• Inchi： 1S/C9H9NO4/c1-2-9(11)14-8-6-4-3-5-7(8)10(12)13/h3-6H,2H2,1H3
• InChI Key： VFRSWGDYQQLJLA-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44
• LogP: 2.43340